molecular formula C9H16O6 B1636501 Glyceryl 1-adipate CAS No. 16907-62-3

Glyceryl 1-adipate

Cat. No. B1636501
CAS RN: 16907-62-3
M. Wt: 220.22 g/mol
InChI Key: MBAGLYAOSZAUFG-UHFFFAOYSA-N
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Description

Glyceryl 1-adipate is a useful research compound. Its molecular formula is C9H16O6 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
The exact mass of the compound Glyceryl 1-adipate is unknown and the complexity rating of the compound is unknown. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Cosmetics -> Emollient. However, this does not mean our product can be used or applied in the same or a similar way.
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properties

CAS RN

16907-62-3

Product Name

Glyceryl 1-adipate

Molecular Formula

C9H16O6

Molecular Weight

220.22 g/mol

IUPAC Name

6-(2,3-dihydroxypropoxy)-6-oxohexanoic acid

InChI

InChI=1S/C9H16O6/c10-5-7(11)6-15-9(14)4-2-1-3-8(12)13/h7,10-11H,1-6H2,(H,12,13)

InChI Key

MBAGLYAOSZAUFG-UHFFFAOYSA-N

SMILES

C(CCC(=O)OCC(CO)O)CC(=O)O

Canonical SMILES

C(CCC(=O)OCC(CO)O)CC(=O)O

Other CAS RN

26699-71-8

Origin of Product

United States

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